Cas no 60886-80-8 ((1S)-(-)-(10-Camphorsulfonyl)imine)

(1S)-(-)-(10-Camphorsulfonyl)imine structure

60886-80-8 structure

Product Name:(1S)-(-)-(10-Camphorsulfonyl)imine

CAS No:60886-80-8

MF:C₁₀H₁₅NO₂S

MW:213.29660153389

MDL:MFCD09992876

CID:90080

PubChem ID:87566403

Update Time:2023-11-22

(1S)-(-)-(10-Camphorsulfonyl)imine Chemical and Physical Properties

Names and Identifiers

- (1S)-(-)-Camphorsulfonylimine
- (7S)-10,10-dimethyl-5-thia-4-azatricyclo-(5.2.1.0
- (2S)-Bornane-10,2-sultam
- Bornanesultam
- SCamphorsulfonylimine
- (1S)-(-)-(10-Camphorsulfonyl)imine
- (3aS,6R)-8,8-Dimethyl-4,5,6,7-tetrahydro-3H-3a,6-methanobenzo[c]isothiazole 2,2-dioxide
- (-)-10-Camphorsulfonimine
- (3aS)-(-)-4,5,6,7-Tetrahydro-8,8-Dimethyl-3H-3a,6-Methano-2,1-Benzisothiazole 2,2-Dioxide
- (1S)-(?)-Camphorsulfonylimine
- (-)-10-Mercaptoisoborneol
- (-)-10-sulfanylisoborneol
- (-)-camphorylsulfonyl imine
- (1S)-(-)-10-Mercaptoisoborneol
- (1S)-(-)-5,10-camphorsulfonylimine
- (1S,2R,4R)-(-)-10-mercapt
- (3aS)-8,8-Dimethyl-4,5,6,7-tetrahydro-3ar,6c-methano-benz[c]isothiazol-2,2-dioxid
- (3aS)-8,8-dimethyl-4,5,6,7-tetrahydro-3ar,6c-methano-benz[c]isothiazole-2,2-dioxide
- 1S-(-)-10-Mercaptoisoborneol
- AG-G-78940
- AGN-PC-00KA98
- ANW-43983
- CTK8B4136
- KB-00776
- M1341
- (7S)-(-)-10,10-Dimethyl-3-thia-4-azatricyclo[5.2.1.01,5]dec-4-ene 3,3-Dioxide
- (3aS,6R)-4,5,6,7-Tetrahydro-8,8-dimethyl-3H-3a,6-methano-2,1-benzisothiazole 2,2-dioxide
- (3aR,6S)-8,8-Dimethyl-4,5,6,7-tetrahydro-3H-3a,6-methanobenzo[c]isothiazole 2,2-dioxide
- (3aR)-(+)-4,5,6,7-Tetrahydro-8,8-dimethyl-3H-3a,6-methano-2,1-benzisothiazole 2,2-Dioxide
- ZB004141
- (3aR)-8,8-Dimethyl-4,5,6,7-tetrahydro-3H-3aalpha,6alpha-metha
- 3H-3a,6-Methano-2,1-benzisothiazole, 4,5,6,7-tetrahydro-8,8-dimethyl-, 2,2-dioxide, (3aS)-
- (-)-Camphorsulfonyl imine
- MDL： MFCD09992876
- Inchi： 1S/C10H15NO2S/c1-9(2)7-3-4-10(9)6-14(12,13)11-8(10)5-7/h7H,3-6H2,1-2H3/t7-,10?/m1/s1
- InChI Key： ZAHOEBNYVSWBBW-PVSHWOEXSA-N
- SMILES： CC1([C@]2([H])CCC31CS(=O)(=O)N=C3C2)C
- BRN： 85296

Computed Properties

Exact Mass: 213.08200
Monoisotopic Mass: 213.082
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 430
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 54.9

Experimental Properties

Color/Form: White powder
Density: 1.50
Melting Point: 227.0 to 231.0 deg-C
Boiling Point: 337 ºC
Flash Point: 158 ºC
Refractive Index: -31 ° (C=2, CHCl3)
PSA: 54.88000
LogP: 2.11350
Optical Activity: [α]19/D −34°, c = 1 in chloroform

(1S)-(-)-(10-Camphorsulfonyl)imine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases：R36/37/38

(1S)-(-)-(10-Camphorsulfonyl)imine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM253988-25g	(3aS,6R)-8,8-Dimethyl-4,5,6,7-tetrahydro-3H-3a,6-methanobenzo[c]isothiazole 2,2-dioxide	60886-80-8	98%	25g	$184	2021-06-15
Chemenu	CM253988-100g	(3aS,6R)-8,8-Dimethyl-4,5,6,7-tetrahydro-3H-3a,6-methanobenzo[c]isothiazole 2,2-dioxide	60886-80-8	98%	100g	$505	2021-06-15
Chemenu	CM253988-25g	(3aS,6R)-8,8-Dimethyl-4,5,6,7-tetrahydro-3H-3a,6-methanobenzo[c]isothiazole 2,2-dioxide	60886-80-8	98%	25g	$***	2023-05-30
Chemenu	CM253988-100g	(3aS,6R)-8,8-Dimethyl-4,5,6,7-tetrahydro-3H-3a,6-methanobenzo[c]isothiazole 2,2-dioxide	60886-80-8	98%	100g	$***	2023-05-30
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S856486-10g	(1S)-(-)-(10-Camphorsulfonyl)imine	60886-80-8	98.00%LC&N	10g	￥340.00	2022-10-10
TRC	C175085-500mg	(1S)-(-)-(10-Camphorsulfonyl)imine	60886-80-8		500mg	$ 64.00	2023-09-08
TRC	C175085-1g	(1S)-(-)-(10-Camphorsulfonyl)imine	60886-80-8		1g	$ 69.00	2023-09-08
TRC	C175085-2g	(1S)-(-)-(10-Camphorsulfonyl)imine	60886-80-8		2g	$ 121.00	2023-09-08
TRC	C175085-5g	(1S)-(-)-(10-Camphorsulfonyl)imine	60886-80-8		5g	$ 230.00	2023-04-18
TRC	C175085-10g	(1S)-(-)-(10-Camphorsulfonyl)imine	60886-80-8		10g	$ 420.00	2023-04-18

(1S)-(-)-(10-Camphorsulfonyl)imine Production Method

Production Method 1

3144-16-9

60886-80-8

Reaction Conditions

1.1R:SOCl2, S:CH2Cl2, 45 min, 80°C; overnight, reflux; reflux → rt
1.2R:NH3, S:H2O, 0°C; 3 h, rt
1.3S:PhMe, 4 h, reflux

Reference

: Palladium-Catalyzed Stereoselective Cyclization of in Situ Formed Allenyl Hemiacetals: Synthesis of Rosuvastatin and Pitavastatin

By Spreider, Pierre A. and Breit, Bernhard, Organic Letters, 2018, 20(11), 3286-3290

Production Method 2

60933-63-3

60886-80-8

Reaction Conditions

1.1R:SOCl2, S:CHCl3, 3 h, 60°C

Reference

: Improved synthesis of N-sulfonylformamidine derivatives promoted by thionyl chloride

By Hudabaierdi, Ruzeahong et al, Phosphorus, 2017, 192(5), 485-489

Production Method 3

21286-54-4

60886-80-8

Reaction Conditions

1.1R:NH4OH
2.1

Reference

: 10-Camphorsulfonyl chloride

By Charette, Andre B. and Yao, Qingwei, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, From e-EROS Encyclopedia of Reagents for Organic Synthesis, 1-8

Production Method 4

464-49-3

60886-80-8

Reaction Conditions

1.1R:H2SO4, R:Ac2O
2.1R:SOCl2
3.1R:NH4OH
4.1R:HCl

Reference

: Influence of norbornanone substituents on both the Wagner-Meerwein skeletal rearrangements under sulfonation conditions and the diastereoselectivity of the corresponding N,N'-bis-fumaroyl sultams in uncatalyzed Diels-Alder cycloadditions to cyclopenta-1,3-diene

By Piatek, Anna and Chapuis, Christian, Tetrahedron Letters, 2013, 54(32), 4247-4249

Production Method 5

3144-16-9

60886-80-8

Reaction Conditions

1.1R:SOCl2
2.1R:NH4OH
3.1R:HCl

Reference

: Influence of norbornanone substituents on both the Wagner-Meerwein skeletal rearrangements under sulfonation conditions and the diastereoselectivity of the corresponding N,N'-bis-fumaroyl sultams in uncatalyzed Diels-Alder cycloadditions to cyclopenta-1,3-diene

By Piatek, Anna and Chapuis, Christian, Tetrahedron Letters, 2013, 54(32), 4247-4249

Production Method 6

21286-54-4

60886-80-8

Reaction Conditions

1.1R:NH4OH
2.1R:HCl

Reference

: Influence of norbornanone substituents on both the Wagner-Meerwein skeletal rearrangements under sulfonation conditions and the diastereoselectivity of the corresponding N,N'-bis-fumaroyl sultams in uncatalyzed Diels-Alder cycloadditions to cyclopenta-1,3-diene

By Piatek, Anna and Chapuis, Christian, Tetrahedron Letters, 2013, 54(32), 4247-4249

Production Method 7

3144-16-9

60886-80-8

Reaction Conditions

1.1
2.1

Reference

: Product subclass 1: cyclic alkanesulfonic acid derivatives

By Sato, R. and Kimura, T., Science of Synthesis, 2007, 39, 735-743

Production Method 8

3144-16-9

60886-80-8

Reaction Conditions

1.1R:SOCl2, 2 h, 0°C; 0°C → rt; 2 h, rt; 3-4 h, rt
1.2R:H2O, S:H2O, cooled
1.3R:NH4OH, S:H2O, S:CH2Cl2, 30 min, 0°C; 2 h, 0°C
1.4S:PhMe, 4 h, reflux

Reference

: Improved procedure for the synthesis of (2R)-N-propenoylbornane-2,10-sultam

By Laha, Joydev K., Organic Preparations and Procedures International, 2008, 40(2), 209-213

Production Method 9

60933-63-3

60886-80-8

Reaction Conditions

1.1R:p-MeC6H4SO3H, S:PhMe, 4 h, 120°C

Reference

: Process for preparation of benzimidazole derivatives with high enantiomer content by asymmetric oxidation of thioethers into sulfoxides

By Hu, Jian, Faming Zhuanli Shenqing, From Faming Zhuanli Shenqing, 101323609, 17 Dec 2008, 101323609, 17 Dec 2008

Production Method 10

35963-20-3

60886-80-8

Reaction Conditions

1.1

Reference

: Metal-Free Synthesis of the Methanol Solvate of (S)-Omeprazole Potassium Salt Using (1R)-(-)-10-Camphorsulfonyloxaziridine: Oxidation Process Development and Optical Purity Enhancement Strategy

By Delsarte, Christine et al, Organic Process Research & Development, 2018, 22(3), 321-327

Production Method 11

3144-16-9

60886-80-8

Reaction Conditions

1.1R:SOCl2
2.1R:NH4OH
3.1

Reference

: 10-Camphorsulfonyl chloride

By Charette, Andre B. and Yao, Qingwei, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, From e-EROS Encyclopedia of Reagents for Organic Synthesis, 1-8

Production Method 12

60933-63-3

60886-80-8

Reaction Conditions

1.1

Reference

: 10-Camphorsulfonyl chloride

By Charette, Andre B. and Yao, Qingwei, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, From e-EROS Encyclopedia of Reagents for Organic Synthesis, 1-8

Production Method 13

60933-63-3

60886-80-8

Reaction Conditions

1.1R:HCl

Reference

: Influence of norbornanone substituents on both the Wagner-Meerwein skeletal rearrangements under sulfonation conditions and the diastereoselectivity of the corresponding N,N'-bis-fumaroyl sultams in uncatalyzed Diels-Alder cycloadditions to cyclopenta-1,3-diene

By Piatek, Anna and Chapuis, Christian, Tetrahedron Letters, 2013, 54(32), 4247-4249

Production Method 14

17854-63-6

60886-80-8

Reaction Conditions

1.1

Reference

: Product subclass 1: cyclic alkanesulfonic acid derivatives

By Sato, R. and Kimura, T., Science of Synthesis, 2007, 39, 735-743

Production Method 15

3144-16-9

60886-80-8

Reaction Conditions

1.1R:SOCl2, rt; 10 min, rt; 1.5 h, 80°C
1.2R:NH4OH, S:H2O, S:CH2Cl2, rt → 0°C; 0°C; 6 h, 0°C
2.1R:p-MeC6H4SO3H, S:PhMe, 4 h, 120°C

Reference

: Process for preparation of benzimidazole derivatives with high enantiomer content by asymmetric oxidation of thioethers into sulfoxides

By Hu, Jian, Faming Zhuanli Shenqing, From Faming Zhuanli Shenqing, 101323609, 17 Dec 2008, 101323609, 17 Dec 2008